N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)furan-2-carboxamide

• IUPAC Name: N-[4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H14N4O5S/c1-24-15-9-14(17-10-18-15)20-26(22,23)12-6-4-11(5-7-12)19-16(21)13-3-2-8-25-13/h2-10H,1H3,(H,19,21)(H,17,18,20)
• InChI Key: GFSHRKMRRPSWGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C16H14N4O5S
• Molecular Weight: 374.4 g/mol

Description

N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)furan-2-carboxamide is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound has been found to have a wide range of biochemical and physiological effects, and its mechanism of action has been studied in detail. In

Mechanism of Action

The mechanism of action of N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)furan-2-carboxamide involves the inhibition of various enzymes and proteins that are involved in the pathogenesis of diseases. This compound has been found to inhibit the activity of COX-2, which is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. It has also been found to inhibit the activity of various kinases, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)furan-2-carboxamide has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit viral replication. This compound has also been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)furan-2-carboxamide in lab experiments is that it has been extensively researched and its mechanism of action is well understood. This compound has also been found to have a wide range of biochemical and physiological effects, which makes it a versatile compound for use in various experiments. However, one of the limitations of using this compound in lab experiments is that it may have potential side effects that need to be carefully monitored.

Future Directions

There are several future directions for research on N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)furan-2-carboxamide. One direction is to study its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of viral infections, such as HIV and hepatitis C. Additionally, further research is needed to explore the potential side effects of this compound and to develop strategies to mitigate these effects.

Synthesis Methods

The synthesis method for N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)furan-2-carboxamide involves several steps. The first step involves the synthesis of 4-(6-methoxypyrimidin-4-yl)benzenesulfonamide, which is then reacted with 4-fluoro-3-nitrobenzoic acid to form 4-(4-fluoro-3-nitrophenylsulfonyl)-6-methoxypyrimidine. This compound is then reacted with furan-2-carboxylic acid to form N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)furan-2-carboxamide.

Scientific Research Applications

N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)furan-2-carboxamide has been extensively researched for its potential applications in the field of medicine. It has been found to have anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been studied for its potential use in the treatment of various diseases, including cancer, viral infections, and inflammatory diseases.